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Compound of Interest

Compound Name: Chrysospermin B

Cat. No.: B15567870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chrysospermin B is a naturally occurring peptaibol antibiotic with significant antimicrobial

properties. This document provides a comprehensive technical overview of Chrysospermin B,

including its chemical identity, biological activity, and mechanism of action, tailored for

professionals in the fields of chemical and biological research and drug development.

Core Chemical and Physical Properties
Chrysospermin B is a nonadecapeptide, a member of the peptaibol family of antibiotics.[1] Its

fundamental properties are summarized below.

Property Value Reference

CAS Number 160791-54-8 Not explicitly cited

Molecular Formula C₉₀H₁₄₂N₂₂O₂₃ Not explicitly cited

Molecular Weight 1900.22 g/mol Not explicitly cited

Class Peptaibol Antibiotic [1]

Origin Apiocrea chrysosperma Ap101 [1]
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Biological Activity
Chrysospermin B exhibits a notable spectrum of biological activity, primarily characterized by

its antibacterial and antifungal effects.[1]

Antimicrobial Spectrum
Chrysospermin B has demonstrated activity against various microorganisms. While detailed

Minimum Inhibitory Concentration (MIC) data from the primary literature is not fully accessible,

it is reported to be active against:

Gram-positive bacteria[1]

Fungi[1]

Additionally, Chrysospermins, as a class, are known to induce pigment formation in the fungus

Phoma destructiva.[1]

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

Chrysospermin B are outlined in the primary scientific literature. Due to limitations in

accessing the full-text of these publications, a summarized methodology is provided based on

available abstracts.

Isolation and Purification
Chrysospermin B is isolated from the mycelium of the fungus Apiocrea chrysosperma Ap101

through a multi-step process:[1]

Solvent Extraction: The initial extraction of the compound from the fungal mycelium.

Silica Gel Chromatography: A primary purification step to separate Chrysospermin B from

other metabolites.

Preparative Recycling HPLC: A high-resolution chromatographic technique for the final

purification of the compound.
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Structure Elucidation
The chemical structure of Chrysospermin B as a new nonadecapeptide was determined using

a combination of advanced analytical techniques:[1]

Spectroscopic Analysis: Comprehensive analysis using methods such as Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) to determine the molecular structure and

sequence.

Chemical Degradation Experiments: Controlled chemical reactions to break down the

molecule into smaller, identifiable fragments to confirm the amino acid composition and

stereochemistry.

Mechanism of Action: Ion Channel Formation
The primary mechanism of action for Chrysospermin B's antimicrobial activity is the formation

of ion channels in the cell membranes of target organisms.[2] This disruption of the membrane

integrity leads to a loss of essential ions and cellular components, ultimately resulting in cell

death.

Chrysospermin B, along with other chrysospermins, forms cation-selective ion channels in

artificial lipid bilayer membranes.[2] Notably, the channels formed by Chrysospermin B and D

exhibit a higher conductance (640 pS in 100 mM KCl) compared to those formed by

Chrysospermins A and C.[2] An interesting characteristic of these channels is their ability to

form even at very low or zero membrane voltages, suggesting they are non-gated channels.[2]
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Caption: Mechanism of Action of Chrysospermin B.

Conclusion
Chrysospermin B represents a promising antimicrobial agent with a distinct mechanism of

action involving the formation of non-gated ion channels. Its activity against a range of

microorganisms warrants further investigation for potential therapeutic applications. The

information provided in this guide serves as a foundational resource for researchers and drug

development professionals interested in exploring the potential of this and other peptaibol

antibiotics. Further detailed experimental data would require access to the full-text primary

literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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